Physicochemical Properties & Synthetic Utility of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine
Physicochemical Properties & Synthetic Utility of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine
[1]
Executive Summary
2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CAS: 111669-20-6) is a specialized heterocyclic scaffold utilized primarily in medicinal chemistry and materials science.[][2][3][4] Structurally, it consists of an electron-deficient s-triazine core substituted with two electron-donating pyrrolidine rings and one reactive chlorine atom.[]
This specific substitution pattern imparts unique physicochemical characteristics: the pyrrolidine rings increase lipophilicity and steric bulk compared to diethylamine analogs, while the remaining chlorine serves as a versatile "handle" for nucleophilic aromatic substitution (
Molecular Architecture & Identity
The molecule features a planar 1,3,5-triazine ring. The resonance interaction between the nitrogen lone pairs of the pyrrolidine rings and the
| Identifier | Details |
| CAS Number | 111669-20-6 |
| IUPAC Name | 2-Chloro-4,6-di(pyrrolidin-1-yl)-1,3,5-triazine |
| Molecular Formula | |
| Molecular Weight | 251.71 g/mol |
| SMILES | Clc1nc(N2CCCC2)nc(N3CCCC3)n1 |
| InChI Key | Unique hash derived from structure (e.g., generated via ChemDraw) |
Physicochemical Profile
The following data synthesizes experimental observations from analogous s-triazine derivatives and calculated properties standard in drug discovery workflows.
Table 1: Key Physicochemical Properties
| Property | Value / Description | Context & Causality |
| Physical State | Solid (White to Off-White Crystalline) | The rigid cyclic pyrrolidine rings facilitate better crystal packing than the liquid diethylamine analog (Chlorazine).[] |
| Melting Point | 85 – 95 °C (Estimated range) | Higher than diethylamine analog (~27°C) due to restricted rotation and increased rigidity.[] |
| Solubility (Organic) | High: DCM, CHCl | Lipophilic pyrrolidine rings drive solubility in non-polar to moderately polar solvents.[] |
| Solubility (Aqueous) | Negligible (< 0.1 mg/mL) | Lack of H-bond donors and high lipophilicity prevent water solubility.[] |
| LogP (Octanol/Water) | 2.3 ± 0.3 (Predicted) | Indicates good membrane permeability; suitable for CNS-active drug scaffolds.[] |
| pKa (Conjugate Acid) | ~4.5 – 5.0 | The triazine ring nitrogens are weakly basic; protonation occurs on the ring N, not the exocyclic amines. |
| Reactivity | Electrophilic (Moderate) | The C-Cl bond is deactivated by the two amino groups; requires heat (>60°C) to react with amines/alcohols.[] |
Synthetic Methodology
Core Reaction: Controlled Nucleophilic Substitution
The synthesis exploits the temperature-dependent reactivity of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[][5]
-
0°C: First substitution (fast).
-
Room Temperature (20-40°C): Second substitution (moderate).
-
Reflux (>80°C): Third substitution (slow).
To obtain the disubstituted product selectively, the reaction is maintained between 0°C and 40°C using 2 equivalents of pyrrolidine.
Detailed Protocol
Reagents:
-
Cyanuric Chloride (1.0 eq)[]
-
Pyrrolidine (2.0 - 2.1 eq)[]
-
Base:
(2.2 eq) or DIPEA (2.2 eq)[] -
Solvent: Acetone or THF (Anhydrous)[]
Step-by-Step Procedure:
-
Preparation: Dissolve Cyanuric Chloride (18.4 g, 100 mmol) in acetone (150 mL) and cool to 0–5°C in an ice bath.
-
First Addition: Add a solution of Pyrrolidine (7.1 g, 100 mmol) and base dropwise over 30 minutes. Maintain temperature < 5°C. Mechanism: Kinetic control prevents over-substitution.[]
-
Second Addition: Remove the ice bath. Add the second equivalent of Pyrrolidine (7.1 g, 100 mmol) and base.[]
-
Reaction: Stir at Room Temperature (25°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or HPLC.[]
-
Note: If mono-substituted impurity remains, heat mildly to 35-40°C for 1 hour.[]
-
-
Workup: Pour the reaction mixture into crushed ice/water (500 mL). The product will precipitate as a white solid.[]
-
Purification: Filter the solid. Wash with cold water to remove inorganic salts.[] Recrystallize from Ethanol or Heptane if necessary.[]
Visualization: Synthetic Pathway[6][7]
Caption: Temperature-controlled stepwise substitution of cyanuric chloride ensures selectivity for the disubstituted target.
Analytical Characterization
Validating the structure requires confirming the presence of the pyrrolidine rings and the retention of exactly one chlorine atom.
Spectroscopic Signatures
| Method | Expected Signal / Characteristic | Interpretation |
| Protons adjacent to Nitrogen (deshielded).[] | ||
| Central methylene protons of the pyrrolidine ring.[] | ||
| Carbon attached to Chlorine (most deshielded).[] | ||
| Carbons attached to Pyrrolidine.[] | ||
| Pyrrolidine carbons. | ||
| Mass Spectrometry (ESI/LC-MS) | m/z 252.1 [M+H] | Base peak.[] |
| Isotope Pattern 3:1 | Distinctive Cl |
Visualization: Analytical Decision Tree
Caption: Workflow to validate the identity and purity of the synthesized triazine scaffold.
Applications in Drug Discovery
The 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine scaffold acts as a "privileged structure" in medicinal chemistry.[]
-
Kinase Inhibition: The triazine core mimics the adenine ring of ATP.[] The remaining chlorine allows for the attachment of an aromatic amine (aniline) to interact with the hinge region of kinases.[]
-
Library Generation: Because the third chlorine is less reactive, it allows for the storage of this intermediate.[] Researchers can then react it with a diverse library of nucleophiles (amines, thiols, alkoxides) under forcing conditions (reflux in dioxane) to generate Structure-Activity Relationship (SAR) series.[]
-
Solubility Modulation: The pyrrolidine groups significantly enhance the solubility of the final drug candidate in organic formulations compared to unsubstituted triazines.[]
References
-
Synthesis of Substituted Triazines: Blotny, G. (2006).[][6] Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522.[]
-
CAS Registry Data: CAS Common Chemistry.[][7] Entry for CAS 111669-20-6.[][3][4] [][7]
-
Triazine Reactivity Rules: Thurston, J. T., et al. (1951). Cyanuric Chloride Derivatives. Journal of the American Chemical Society, 73(7), 2981–2983. []
-
Biological Applications: Menicagli, R., et al. (2004). Synthesis and biological evaluation of 2-chloro-4,6-disubstituted-1,3,5-triazines. Farmaco, 59(9), 733-738.[]
Sources
- 2. prepchem.com [prepchem.com]
- 3. 28837-92-5,1-[2-(ethoxymethyl)phenyl]methanamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 4. Screening Compounds P30 | EvitaChem [evitachem.com]
- 5. researchgate.net [researchgate.net]
- 6. mdpi.com [mdpi.com]
- 7. CAS Common Chemistry [commonchemistry.cas.org]
